Cas no 1384216-47-0 (4-Chloro-2-(N,N-dimethylaminomethyl)phenylboronic acid, pinacol ester)

• Product Name: 4-Chloro-2-(N,N-dimethylaminomethyl)phenylboronic acid, pinacol ester
• CAS No: 1384216-47-0
• MF: C₁₅H₂₃BClNO₂
• MW: 295.61262345314
• MDL: MFCD18730244
• CID: 3042777
• Update Time: 2025-05-20

4-Chloro-2-(N,N-dimethylaminomethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(N,N-dimethylaminomethyl)phenylboronic acid, pinacol ester
• {[5-chloro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}dimethylamine
• 1-[5-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-N,N-dimethylmethanamine
• Benzenemethanamine, 5-chloro-N,N-dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD18730244
• Inchi： 1S/C15H23BClNO2/c1-14(2)15(3,4)20-16(19-14)13-8-7-12(17)9-11(13)10-18(5)6/h7-9H,10H2,1-6H3
• InChI Key： YQQGIMWHFDQUNR-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=CC(Cl)=CC=C1B1OC(C)(C)C(C)(C)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Chloro-2-(N,N-dimethylaminomethyl)phenylboronic acid, pinacol ester

4-Chloro-2-(N,N-Dimethylaminomethyl)Phenylboronic Acid, Pinacol Ester

The compound 4-Chloro-2-(N,N-Dimethylaminomethyl)Phenylboronic Acid, Pinacol Ester (CAS No. 1384216-47-0) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis and materials science. This compound is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic chemistry. The pinacol ester form of this boronic acid enhances its stability and reactivity, making it a valuable intermediate in the synthesis of complex aromatic compounds.

Recent advancements in the synthesis and application of 4-Chloro-2-(N,N-Dimethylaminomethyl)Phenylboronic Acid, Pinacol Ester have been documented in numerous scientific journals. Researchers have explored its potential in constructing biologically active molecules, such as kinase inhibitors and GPCR modulators, which are critical targets in drug discovery. The chlorine substituent at the para position and the dimethylamino group at the ortho position confer unique electronic properties to this compound, enabling selective reactivity in cross-coupling reactions.

The Suzuki-Miyaura coupling mechanism involves the palladium-catalyzed coupling of boronic acids with aryl halides or other electrophilic partners. In this context, 4-Chloro-2-(N,N-Dimethylaminomethyl)Phenylboronic Acid, Pinacol Ester serves as an efficient nucleophile, facilitating the formation of biaryl structures with high regioselectivity and yield. This compound's ability to participate in such reactions under mild conditions has made it a preferred choice for medicinal chemists and materials scientists alike.

Recent studies have also highlighted the importance of stereochemistry in the synthesis of this compound. The configuration of the boronate ester significantly influences its reactivity and selectivity in subsequent reactions. Researchers have employed advanced analytical techniques, such as X-ray crystallography and NMR spectroscopy, to elucidate the stereochemical outcomes of these processes.

In addition to its role in organic synthesis, 4-Chloro-2-(N,N-Dimethylaminomethyl)Phenylboronic Acid, Pinacol Ester has found applications in the development of advanced materials. For instance, it has been utilized in the synthesis of functional polymers and optoelectronic devices, where its electronic properties play a pivotal role in determining device performance.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the corresponding phenol derivative. Subsequent steps include protection of hydroxyl groups, introduction of substituents via electrophilic aromatic substitution, and finally, conversion to the boronic acid pinacol ester using established methodologies. The optimization of these steps has led to improved yields and purities, making this compound more accessible for large-scale applications.

From an environmental standpoint, researchers have also investigated the eco-friendly aspects of synthesizing 4-Chloro-2-(N,N-Dimethylaminomethyl)Phenylboronic Acid, Pinacol Ester. Green chemistry principles have been applied to minimize waste generation and reduce reliance on hazardous solvents during its production.

In conclusion, 4-Chloro-2-(N,N-Dimethylaminomethyl)Phenylboronic Acid, Pinacol Ester (CAS No. 1384216-47-0) stands as a testament to the ingenuity and precision required in modern organic synthesis. Its versatility across diverse applications underscores its importance as a key intermediate in contemporary chemical research.